1-benzyl-4-(1-prop-2-yn-1-yl-1H-benzimidazol-2-yl)pyrrolidin-2-one

• IUPAC Name: 1-benzyl-4-(1-prop-2-ynylbenzimidazol-2-yl)pyrrolidin-2-one
• InChI: InChI=1S/C21H19N3O/c1-2-12-24-19-11-7-6-10-18(19)22-21(24)17-13-20(25)23(15-17)14-16-8-4-3-5-9-16/h1,3-11,17H,12-15H2
• InChI Key: ZSGDDZJSTUITAM-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1C2=CC=CC=C2N=C1C3CC(=O)N(C3)CC4=CC=CC=C4
• Molecular Formula: C21H19N3O
• Molecular Weight: 329.4 g/mol

Description

1-benzyl-4-(1-prop-2-yn-1-yl-1H-benzimidazol-2-yl)pyrrolidin-2-one is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a pyrrolidinone derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 1-benzyl-4-(1-prop-2-yn-1-yl-1H-benzimidazol-2-yl)pyrrolidin-2-one is not fully understood. However, it has been proposed that this compound may exert its antitumor activity by inhibiting the activity of certain enzymes involved in cell proliferation. It has also been suggested that this compound may inhibit the growth of bacteria and fungi by disrupting their cell membranes.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. This compound has been shown to induce apoptosis in cancer cells, which is a process of programmed cell death. It has also been found to inhibit the growth of bacteria and fungi by disrupting their cell membranes. Additionally, this compound has been studied for its potential use as a fluorescent probe for detecting metal ions.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-benzyl-4-(1-prop-2-yn-1-yl-1H-benzimidazol-2-yl)pyrrolidin-2-one in lab experiments is its potential antitumor activity. This compound has been found to exhibit activity against various cancer cell lines, which makes it a promising candidate for further study. Another advantage of using this compound is its potential use as a fluorescent probe for detecting metal ions. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which can make it difficult to work with.

Future Directions

There are several future directions for the study of 1-benzyl-4-(1-prop-2-yn-1-yl-1H-benzimidazol-2-yl)pyrrolidin-2-one. One direction is to further investigate its potential antitumor activity and explore its mechanism of action. Another direction is to study its potential use as a fluorescent probe for detecting metal ions. Additionally, further studies could be conducted to explore the potential use of this compound as an antimicrobial agent. Finally, future studies could focus on improving the solubility of this compound in water to make it easier to work with in lab experiments.

Scientific Research Applications

1-benzyl-4-(1-prop-2-yn-1-yl-1H-benzimidazol-2-yl)pyrrolidin-2-one has been studied for its potential applications in scientific research. This compound has been found to exhibit antitumor activity in various cancer cell lines. It has also been shown to inhibit the growth of bacteria and fungi. Additionally, this compound has been studied for its potential use as a fluorescent probe for detecting metal ions.